Cas no 133886-40-5 (Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-)

• Product Name: Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-
• CAS No: 133886-40-5
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 1242788
• PubChem ID: 7099150
• Update Time: 2025-04-20

Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-
• 4-methyl-N-prop-2-enyl-N-prop-2-ynylbenzenesulfonamide
• N-allyl-N-propargyl-4-methylbenzenesulfonamide
• DTXSID40427772
• AKOS030229661
• AQ-917/42754681
• 4-methyl-N-(prop-2-en-1-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
• N-Allyl-4-methyl-N-(prop-2-yn-1-yl)benzenesulfonamide
• N-(2-propenyl)-N-(2-propynyl)-4-methylphenylsulfonamide
• HS-6487
• SCHEMBL6776106
• 133886-40-5
• N-allyl-4-methyl-N-(2-propynyl)benzenesulfonamide
• QITLNHICIUWDTD-UHFFFAOYSA-N
• DB-320901

• Inchi： 1S/C13H15NO2S/c1-4-10-14(11-5-2)17(15,16)13-8-6-12(3)7-9-13/h1,5-9H,2,10-11H2,3H3
• InChI Key： QITLNHICIUWDTD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC#C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 249.08245
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38